[1-(aminomethyl)cyclohexyl]methanamine;oxalate;platinum(2+)

• CAS No.: 91992-30-2
• Molecular Formula: C10H18N2O4Pt
• Molecular Weight: 425.3 g/mol
• IUPAC Name: [1-(aminomethyl)cyclohexyl]methanamine;oxalate;platinum(2+)
• InChI: InChI=1S/C8H18N2.C2H2O4.Pt/c9-6-8(7-10)4-2-1-3-5-8;3-1(4)2(5)6;/h1-7,9-10H2;(H,3,4)(H,5,6);/q;;+2/p-2
• InChI Key: VILBOCBVFWAUQB-UHFFFAOYSA-L
• SMILES: C1CCC(CC1)(CN)CN.C(=O)(C(=O)[O-])[O-].[Pt+2]
• Synonyms: 1,1-bis(aminomethyl)cyclohexaneoxalatoplatinum(II); TNO 38; TNO-38

Description

[1-(aminomethyl)cyclohexyl]methanamine;oxalate;platinum(2+) is a complex compound that combines an organic amine with a platinum center This compound is of interest due to its potential applications in various fields, including medicinal chemistry and materials science

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [1-(aminomethyl)cyclohexyl]methanamine typically involves the reaction of cyclohexylmethanamine with formaldehyde and hydrogen in the presence of a catalyst. The oxalate salt is formed by reacting the amine with oxalic acid. The platinum(2+) complex can be synthesized by reacting the oxalate salt with a platinum(2+) precursor under controlled conditions .

Industrial Production Methods

Industrial production of this compound would likely involve large-scale reactions using similar methods but optimized for yield and purity. This could include continuous flow reactors and advanced purification techniques to ensure the final product meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The amine group can undergo oxidation to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic conditions.

Major Products

Oxidation: Imines, nitriles

Reduction: Secondary amines, tertiary amines

Substitution: Various substituted amines

Scientific Research Applications

Chemistry

In chemistry, [1-(aminomethyl)cyclohexyl]methanamine;oxalate;platinum(2+) is used as a ligand in